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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzaldehyde

Cat. No.: B167295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicity of 2-
Chloro-5-nitrobenzaldehyde (CAS No: 6361-21-3). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding for

professionals working with this compound.

Chemical and Physical Properties
2-Chloro-5-nitrobenzaldehyde is a yellow crystalline solid.[1] It is a key intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1][2] Its chemical structure and properties are

summarized below.
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Property Value Reference

Molecular Formula C7H4ClNO3 [1][3][4]

Molecular Weight 185.56 g/mol [5]

Appearance
Pale yellow to beige-yellow

crystalline powder
[1][6]

Melting Point 75-77 °C [3]

Solubility Sparingly soluble in water [1]

Stability
Stable under normal

temperatures and pressures
[1][4]

Hazard Identification and Classification
2-Chloro-5-nitrobenzaldehyde is classified as a hazardous chemical.[7] It is crucial to

understand its potential health effects and take appropriate precautions.

Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation

Source:[4][5][7]

Signal Word: Warning[4][7]

Toxicological Information
The toxicological properties of 2-Chloro-5-nitrobenzaldehyde have not been fully

investigated.[7] It is known to be an irritant to the skin, eyes, and respiratory system.[1]
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Toxicity Data Value Species Reference

Acute Toxicity No data available

Ecotoxicity
LC50: 3.01 - 3.48

mg/L
Fish [7]

It is toxic to aquatic organisms and may cause long-term adverse effects in the aquatic

environment.[7]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[8]

Avoid formation of dust and aerosols.[8]

Use only outdoors or in a well-ventilated area.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Wear appropriate personal protective equipment (PPE).[7]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Keep container tightly closed.[1][7]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[1][7]

The substance is air sensitive and should be stored under an inert gas.[1][9]

First Aid Measures
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In case of exposure, immediate medical attention is advised.[1]

Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[4][7]

Skin Contact

Wash off with soap and plenty

of water. Remove

contaminated clothing. Consult

a physician if irritation occurs.

[4][7][10]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes,

also under the eyelids. Consult

a physician.

[4][7][10]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.

[4][7]

Accidental Release and Firefighting Measures
Accidental Release:

Ensure adequate ventilation.[4]

Use personal protective equipment.[4]

Avoid dust formation.[4]

Sweep up and shovel into suitable containers for disposal.[7]

Do not let the product enter drains.[8]

Firefighting:
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Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4][7]

Specific Hazards: Hazardous decomposition products include nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[7]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[7]

[11]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure.

PPE Type Specification Reference

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved safety

goggles.

[7][8]

Skin Protection
Protective gloves (e.g., nitrile

rubber) and lab coat.
[8]

Respiratory Protection

Use a NIOSH-approved

respirator or equivalent if dust

is generated.

Visualizations
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Sealed Containers
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Caption: Workflow for handling a chemical spill.

node_action Assess Task and
Potential Exposure

Potential for
Dust Generation?

Risk of Splash?

No
Add Respiratory Protection

(e.g., N95 respirator)

Yes

Handling Large
Quantities?

No
Use Safety Goggles
(over safety glasses)

Yes

Standard PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

No

Enhanced PPE:
- Chemical Apron
- Double Gloving

Yes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b167295?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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